Cas no 81454-23-1 (2-(1,1-dimethoxyethyl)pyridine)
2-(1,1-dimethoxyethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,1-dimethoxyethyl)-Pyridine
- 2-(1,1-dimethoxyethyl)pyridine
- EN300-1720556
- 81454-23-1
- G31271
-
- Inchi: 1S/C9H13NO2/c1-9(11-2,12-3)8-6-4-5-7-10-8/h4-7H,1-3H3
- InChI Key: IKNMJLGGVYFBFL-UHFFFAOYSA-N
- SMILES: O(C)C(C)(C1C=CC=CN=1)OC
Computed Properties
- Exact Mass: 167.094628657g/mol
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 31.4Ų
2-(1,1-dimethoxyethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM412621-1g |
2-(1,1-dimethoxyethyl)-pyridine |
81454-23-1 | 95%+ | 1g |
$298 | 2022-06-10 | |
| Enamine | EN300-1720556-0.1g |
2-(1,1-dimethoxyethyl)pyridine |
81454-23-1 | 95% | 0.1g |
$58.0 | 2023-09-20 | |
| Enamine | EN300-1720556-0.25g |
2-(1,1-dimethoxyethyl)pyridine |
81454-23-1 | 95% | 0.25g |
$83.0 | 2023-09-20 | |
| Enamine | EN300-1720556-0.5g |
2-(1,1-dimethoxyethyl)pyridine |
81454-23-1 | 95% | 0.5g |
$153.0 | 2023-09-20 | |
| Enamine | EN300-1720556-1.0g |
2-(1,1-dimethoxyethyl)pyridine |
81454-23-1 | 95% | 1g |
$228.0 | 2023-05-23 | |
| Enamine | EN300-1720556-2.5g |
2-(1,1-dimethoxyethyl)pyridine |
81454-23-1 | 95% | 2.5g |
$446.0 | 2023-09-20 | |
| Enamine | EN300-1720556-5.0g |
2-(1,1-dimethoxyethyl)pyridine |
81454-23-1 | 95% | 5g |
$660.0 | 2023-05-23 | |
| Enamine | EN300-1720556-10.0g |
2-(1,1-dimethoxyethyl)pyridine |
81454-23-1 | 95% | 10g |
$978.0 | 2023-05-23 | |
| 1PlusChem | 1P01E21Z-50mg |
2-(1,1-dimethoxyethyl)-pyridine |
81454-23-1 | 95% | 50mg |
$104.00 | 2024-04-21 | |
| 1PlusChem | 1P01E21Z-100mg |
2-(1,1-dimethoxyethyl)-pyridine |
81454-23-1 | 95% | 100mg |
$130.00 | 2024-04-21 |
2-(1,1-dimethoxyethyl)pyridine Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 2-(1,1-dimethoxyethyl)pyridine
Professional Introduction to 2-(1,1-dimethoxyethyl)pyridine (CAS No. 81454-23-1)
2-(1,1-dimethoxyethyl)pyridine, a compound with the chemical identifier CAS No. 81454-23-1, is a versatile organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, exhibits a range of potential applications that span across various scientific domains. The molecular structure of 2-(1,1-dimethoxyethyl)pyridine consists of a pyridine ring substituted with a 1,1-dimethoxyethyl group, which imparts distinct chemical reactivity and functional flexibility.
The significance of 2-(1,1-dimethoxyethyl)pyridine in modern chemistry cannot be overstated. Its molecular framework makes it an attractive candidate for synthesizing complex derivatives that are pivotal in drug discovery and material science. Recent advancements in synthetic methodologies have enabled researchers to explore novel derivatives of this compound, opening up new avenues for therapeutic applications. The pyridine moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules, contributing to the compound's potential as a building block for pharmaceuticals.
In the realm of pharmaceutical research, 2-(1,1-dimethoxyethyl)pyridine has been investigated for its role in developing new therapeutic agents. The dimethoxyethyl group introduces hydrophobicity and metabolic stability, making it an ideal candidate for drug delivery systems. Studies have shown that derivatives of this compound can enhance the bioavailability of active pharmaceutical ingredients (APIs), thereby improving therapeutic efficacy. Furthermore, the pyridine ring's ability to interact with biological targets has led to its incorporation into various drug candidates targeting neurological and cardiovascular diseases.
The chemical reactivity of 2-(1,1-dimethoxyethyl)pyridine also makes it valuable in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of catalytic systems and sensors. These applications leverage the compound's unique electronic properties, which arise from the interaction between the pyridine nitrogen and the dimethoxyethyl side chain. Such complexes have shown promise in catalyzing organic transformations and in detecting environmental pollutants.
Recent research has highlighted the compound's potential in medicinal chemistry through its role as an intermediate in synthesizing bioactive molecules. For instance, studies have demonstrated its utility in creating novel antiviral agents by incorporating it into peptidomimetic structures. The dimethoxyethyl group's ability to modulate pharmacokinetic properties has been particularly advantageous in optimizing drug candidates for oral administration. This has led to increased interest in exploring its applications in developing treatments for infectious diseases and chronic conditions.
The synthesis of 2-(1,1-dimethoxyethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These methods not only enhance the efficiency of production but also allow for the introduction of diverse functional groups into the molecular framework. This flexibility is crucial for tailoring derivatives with specific biological activities.
The pharmacological profile of 2-(1,1-dimethoxyethyl)pyridine has been extensively studied in preclinical models. Preliminary findings suggest that certain derivatives exhibit potent inhibitory effects on enzymes involved in inflammatory pathways. This has sparked interest in developing novel anti-inflammatory drugs based on this scaffold. Additionally, the compound's interaction with neurotransmitter receptors has been explored as a potential strategy for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
The environmental impact of 2-(1,1-dimethoxyethyl)pyridine is another area of growing interest. Researchers are investigating its degradation pathways and ecological toxicity to ensure sustainable use in industrial applications. Efforts are underway to develop greener synthetic routes that minimize waste and hazardous byproducts. These initiatives align with global efforts to promote sustainable chemistry practices and reduce environmental footprint.
In conclusion, 2-(1,1-dimethoxyethyl)pyridine (CAS No. 81454-23-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for pharmaceutical development, materials science, and environmental chemistry. As research continues to uncover new applications and synthetic strategies for this compound, its importance is expected to grow further. The ongoing exploration of its derivatives promises to yield innovative solutions to complex scientific challenges.
81454-23-1 (2-(1,1-dimethoxyethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)